Cas no 26119-44-8 (2,2-Dimethylcyclopropane-1-carbaldehyde)

• Product Name: 2,2-Dimethylcyclopropane-1-carbaldehyde
• CAS No: 26119-44-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD24673901
• CID: 2838246
• PubChem ID: 14225662
• Update Time: 2025-08-05

2,2-Dimethylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylcyclopropane-1-carbaldehyde
• Cyclopropanecarboxaldehyde, 2,2-dimethyl-
• 2,2-dimethylcyclopropanecarboxaldehyde
• 2,2-Dimethyl-cyclopropanecarbaldehyde
• 2,2-Dimethylcyclopropane-1-carbaldehyde

• MDL： MFCD24673901
• Inchi： 1S/C6H10O/c1-6(2)3-5(6)4-7/h4-5H,3H2,1-2H3
• InChI Key： PQTDYOQEPYGGHF-UHFFFAOYSA-N
• SMILES： O=CC1CC1(C)C

Computed Properties

• Exact Mass: 98.073164938g/mol
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides Organic oxides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxides

Additional information on 2,2-Dimethylcyclopropane-1-carbaldehyde

Professional Introduction to 2,2-Dimethylcyclopropane-1-carbaldehyde (CAS No. 26119-44-8)

2,2-Dimethylcyclopropane-1-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 26119-44-8, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound belongs to the class of aldehydes and exhibits a unique structural framework characterized by a cyclopropane ring substituted with two methyl groups at the 2-position and a formyl group at the 1-position. The distinctive structural features of this molecule make it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules, particularly in the development of novel pharmaceutical agents.

The structure of 2,2-Dimethylcyclopropane-1-carbaldehyde imparts unique reactivity that has been explored in various synthetic pathways. The cyclopropane ring, known for its high strain energy, undergoes ring-opening reactions under certain conditions, which can be harnessed to construct more elaborate molecular architectures. The presence of the aldehyde group at the 1-position further enhances its utility as a synthetic precursor, allowing for condensation reactions with nucleophiles such as amines and alcohols to form imines and hemiacetals, respectively.

In recent years, 2,2-Dimethylcyclopropane-1-carbaldehyde has been studied for its potential applications in medicinal chemistry. Its structural motif has been incorporated into various pharmacophores, demonstrating promise in modulating biological targets. For instance, derivatives of this compound have been investigated for their interactions with enzymes and receptors involved in inflammatory pathways. The ability to functionalize the cyclopropane ring while retaining the reactive aldehyde moiety provides a versatile platform for designing molecules with tailored biological activities.

One of the most compelling aspects of 2,2-Dimethylcyclopropane-1-carbaldehyde is its role as a key intermediate in the synthesis of more complex heterocyclic compounds. Researchers have leveraged its reactivity to construct fused rings systems, which are prevalent in many bioactive natural products and drug candidates. The cyclopropane ring can be opened via transition-metal-catalyzed reactions, allowing for the introduction of diverse substituents at specific positions. This flexibility has enabled the preparation of structurally diverse libraries for high-throughput screening, an essential step in drug discovery processes.

The synthetic methodologies employed in the preparation of 2,2-Dimethylcyclopropane-1-carbaldehyde have also seen significant advancements. Modern synthetic techniques, including cross-coupling reactions and organometallic transformations, have been optimized to achieve high yields and selectivity. These improvements have not only made the compound more accessible but also paved the way for innovative synthetic strategies that could be applied to other challenging molecular targets.

Recent studies have highlighted the potential of 2,2-Dimethylcyclopropane-1-carbaldehyde in developing novel therapeutic agents. For example, researchers have explored its derivatives as inhibitors of proteases involved in cancer progression. The unique steric environment provided by the cyclopropane ring allows for precise alignment with target enzymes, enhancing binding affinity. Additionally, modifications to the methyl substituents have been investigated to fine-tune solubility and metabolic stability, crucial factors for drug efficacy and safety.

The pharmacokinetic properties of compounds derived from 2,2-Dimethylcyclopropane-1-carbaldehyde have also been scrutinized to optimize their bioavailability. By incorporating structural elements that enhance lipophilicity or metabolic stability, researchers aim to improve pharmacokinetic profiles without compromising biological activity. This balance is critical in drug development, as poor absorption or rapid clearance can render an otherwise promising compound ineffective.

Moreover, 2,2-Dimethylcyclopropane-1-carbaldehyde has found applications beyond pharmaceuticals. Its unique reactivity has been exploited in materials science, where it serves as a precursor for specialty polymers and coatings. The ability to incorporate rigid cyclopropane units into polymer backbones can impart desirable mechanical properties such as increased rigidity or thermal stability.

The future directions for research involving 2,2-Dimethylcyclopropane-1-carbaldehyde are promising and multifaceted. Advances in computational chemistry are enabling researchers to predict novel derivatives with enhanced properties before synthesizing them experimentally. This approach accelerates the discovery process by filtering out less promising candidates early on.

Additionally, 26119-44-8 CAS number associated with this compound underscores its importance in chemical databases and regulatory frameworks. Accurate identification and documentation are essential for ensuring reproducibility in scientific research and compliance with industry standards.

In conclusion, 2，Dimethylcyclopropanecarbaldehyde (CAS No:26119-44-8) represents a fascinating molecule with broad applications across multiple disciplines。 Its unique structural features make it a valuable tool for synthetic chemists，medicinal chemists，and materials scientists alike。 As research continues to uncover new possibilities，this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation。